Cas no 17982-67-1 (ethyl methyl (azidomethyl)phosphonate)
17982-67-1 structure
Product Name:ethyl methyl (azidomethyl)phosphonate
CAS No:17982-67-1
MF:C4H10N3O3P
MW:179.11426115036
CID:1375714
PubChem ID:161242
Update Time:2025-04-20
ethyl methyl (azidomethyl)phosphonate Chemical and Physical Properties
Names and Identifiers
-
- ethyl methyl (azidomethyl)phosphonate
- DTXSID20939267
- 17982-67-1
- Ethyl methyl azidomethyl phosphonate
- Phosphonic acid, azidomethyl-, ethyl methyl ester
-
- Inchi： 1S/C4H10N3O3P/c1-3-10-11(8,9-2)4-6-7-5/h3-4H2,1-2H3
- InChI Key： QERAUTAHNKIZBK-UHFFFAOYSA-N
- SMILES： P(CN=[N+]=[N-])(=O)(OC)OCC
Computed Properties
- Exact Mass: 179.0461
- Monoisotopic Mass: 179.04597819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 49.9Ų
Experimental Properties
- PSA: 84.29
ethyl methyl (azidomethyl)phosphonate Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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